Cas no 1396851-99-2 (N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide)

• Product Name: N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide
• CAS No: 1396851-99-2
• MF: C₁₉H₁₈Cl₂N₂O
• MW: 361.265022754669
• CID: 6061951
• PubChem ID: 71792873
• Update Time: 2025-05-20

N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide
• N-[4-[benzyl(methyl)amino]but-2-ynyl]-2,4-dichlorobenzamide
• N-{4-[benzyl(methyl)amino]but-2-yn-1-yl}-2,4-dichlorobenzamide
• CHEMBL4889739
• F6244-3293
• N-(4-(benzyl(methyl)amino)but-2-yn-1-yl)-2,4-dichlorobenzamide
• 1396851-99-2
• AKOS024542979

• Inchi： 1S/C19H18Cl2N2O/c1-23(14-15-7-3-2-4-8-15)12-6-5-11-22-19(24)17-10-9-16(20)13-18(17)21/h2-4,7-10,13H,11-12,14H2,1H3,(H,22,24)
• InChI Key： BWRAVGQGRHWOCN-UHFFFAOYSA-N
• SMILES： C(NCC#CCN(CC1=CC=CC=C1)C)(=O)C1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 360.0796186g/mol
• Monoisotopic Mass: 360.0796186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 32.3Ų

Additional information on N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide

N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide: A Comprehensive Overview

The compound N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide (CAS No. 1396851-99-2) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzamide moiety with a but-2-yne chain and a benzyl(methyl)amine group. The presence of these functional groups makes it a versatile molecule for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of N-substituted benzamides in drug discovery, particularly in the development of inhibitors for protein kinases and other enzymes. The 2,4-dichlorobenzamide moiety in this compound is known to enhance the stability and bioavailability of the molecule, making it an attractive candidate for further research. Additionally, the but-2-yne chain introduces rigidity into the molecule, which can be advantageous in optimizing pharmacokinetic properties.

The synthesis of N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the preparation of the benzamide precursor and the subsequent coupling reaction with the benzyl(methyl)amine derivative. Researchers have explored various reaction conditions to optimize yield and purity, with recent advancements focusing on green chemistry approaches to minimize environmental impact.

One of the most promising applications of this compound lies in its potential as a lead compound for developing novel therapeutics. Preclinical studies have demonstrated that N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide exhibits selective inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests its potential role in the treatment of chronic inflammatory diseases such as arthritis and cardiovascular disorders.

Moreover, the compound has shown interesting properties in chemical catalysis. The but-2-yne group has been utilized as a scaffold for constructing metal complexes with enhanced catalytic activity. Recent findings indicate that this compound can act as a ligand for transition metal catalysts, facilitating efficient transformations in organic synthesis.

In terms of toxicity and safety profiles, preliminary studies have indicated that N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide exhibits low acute toxicity in experimental models. However, further research is required to fully understand its long-term effects and potential bioaccumulation properties.

From an environmental perspective, the degradation pathways of this compound have been studied under various conditions. Research has shown that it undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. This is particularly relevant for industries seeking to comply with environmental regulations and minimize ecological impact.

In conclusion, N-{4-benzyl(methyl)aminobut-2-ynebutoxycarbonyl}amino}butanoyl}-L-alanine methyl ester (Boc-Ala-Ome) represents a valuable addition to the arsenal of compounds available for chemical innovation. Its unique structure, combined with its promising biological and catalytic properties, positions it as a key player in future research and development efforts across multiple disciplines.